Methyl 2-hydroxy-5-iodo-4-methylbenzoate
Overview
Description
Methyl 2-hydroxy-5-iodo-4-methylbenzoate, also known as MIHMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. MIHMB is a derivative of benzoic acid and belongs to the class of organic compounds known as benzoic acid esters.
Scientific Research Applications
Crystal Structure Analysis
Methyl 2-hydroxy-5-iodo-4-methylbenzoate, closely related to methyl 4-hydroxybenzoate (methyl paraben), has been studied for its crystal structure. The study of the crystal structure of methyl 4-hydroxybenzoate at 120 K revealed a 3D framework formed by three molecules, connected through extensive intermolecular hydrogen bonding. This structural analysis, including Hirshfeld surface analysis and computational calculations, enhances understanding of the molecule's properties, potentially aiding in pharmaceutical applications (Sharfalddin et al., 2020).
Antithyroid Effects
Research has shown that methyl 4-hydroxybenzoate, a compound similar to Methyl 2-hydroxy-5-iodo-4-methylbenzoate, possesses antithyroid properties. It was found to inhibit the organification of iodide in isolated hog thyroid cells (Rousset, 1981).
Photodegradation Studies
Studies on photodegradation of parabens, which include methyl 4-hydroxybenzoate, have been conducted to understand their breakdown in environmental conditions. This research is crucial for evaluating the environmental impact of such compounds, potentially leading to improved waste management and pollution control measures (Gmurek et al., 2015).
Environmental Fate and Behavior
The occurrence, fate, and behavior of parabens, including compounds structurally related to Methyl 2-hydroxy-5-iodo-4-methylbenzoate, in aquatic environments have been extensively reviewed. This research provides insights into their biodegradability, ubiquity in surface water and sediments, and potential as weak endocrine disrupters (Haman et al., 2015).
Antibiotic Properties
The synthesis of aromatic constituents like 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid, related to Methyl 2-hydroxy-5-iodo-4-methylbenzoate, has been explored for their potential use in antibiotic production, specifically in calichemicin antibiotics (Laak & Scharf, 1989).
properties
IUPAC Name |
methyl 2-hydroxy-5-iodo-4-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9IO3/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4,11H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCSOQNRLRNBTHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1I)C(=O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9IO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00466283 |
Source
|
| Record name | methyl 2-hydroxy-5-iodo-4-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00466283 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
850146-80-4 |
Source
|
| Record name | methyl 2-hydroxy-5-iodo-4-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00466283 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Diethyl [2-(pyridin-2-yl)ethyl]propanedioate](/img/structure/B1610960.png)
![3,5-Dihydrobenzo[e][1,4]oxazepin-2(1H)-one](/img/structure/B1610965.png)
![2-[2-Oxo-2-(1-piperidinyl)ethoxy]benzaldehyde](/img/structure/B1610971.png)
![8-Benzyl-8-azabicyclo[3.2.1]octan-3-ol](/img/structure/B1610975.png)